Cas no 2082-77-1 (Undecanoic acid,anhydride)

• Product Name: Undecanoic acid,anhydride
• CAS No: 2082-77-1
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• MDL: MFCD00376031
• CID: 262221
• PubChem ID: 74961
• Update Time: 2025-04-23

Undecanoic acid,anhydride Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,anhydride
• Undecanoic anhydride
• undecanoyl undecanoate
• SCHEMBL248734
• Undecanoic acid, anhydride
• 2082-77-1
• NS00026750
• AS-76897
• DTXSID40174936
• D92952
• EINECS 218-215-5
• DGJTZXXNXZVULP-UHFFFAOYSA-N

• MDL： MFCD00376031
• Inchi： 1S/C22H42O3/c1-3-5-7-9-11-13-15-17-19-21(23)25-22(24)20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3
• InChI Key： DGJTZXXNXZVULP-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCC)=O)C(CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 354.31356
• Monoisotopic Mass: 354.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Undecanoic acid,anhydride

Undecanoic acid, anhydride (CAS No. 2082-77-1): Applications and Recent Research Developments

Undecanoic acid, anhydride, with the chemical formula C₁₁H₂₀O₃ and CAS number 2082-77-1, is a significant compound in the field of organic chemistry and biochemistry. This anhydride derivative of undecanoic acid has garnered considerable attention due to its versatile applications in pharmaceuticals, materials science, and industrial processes. The compound's unique structural properties make it a valuable reagent in various synthetic pathways, particularly in the formation of esters and amides. Its molecular structure, featuring a long hydrocarbon chain terminated by a carboxyl group and an acyl chloride moiety in the anhydride form, contributes to its reactivity and utility in multiple chemical transformations.

The synthesis of undecanoic acid, anhydride involves the reaction of undecanoic acid with a dehydrating agent such as thionyl chloride or phosphorus pentachloride. This process yields the anhydride by removing a water molecule from two carboxylic acid groups, resulting in a highly reactive intermediate. The resulting product is often used as a coupling agent in peptide synthesis and as a precursor in the preparation of more complex derivatives. Its stability under various conditions makes it suitable for both laboratory-scale reactions and large-scale industrial applications.

In recent years, research on undecanoic acid, anhydride has expanded into novel therapeutic applications. Studies have demonstrated its potential role in drug delivery systems due to its ability to form stable complexes with hydrophobic molecules. This property has been exploited in the development of liposomal formulations for targeted drug delivery, where undecanoic acid, anhydride acts as an effective stabilizing agent. Additionally, its derivatives have been investigated for their antimicrobial and anti-inflammatory properties, suggesting potential uses in pharmaceutical formulations aimed at treating infections and inflammatory diseases.

The compound's significance extends beyond pharmaceuticals into materials science. Undecanoic acid, anhydride has been utilized in the synthesis of advanced polymers and coatings due to its ability to enhance material properties such as durability and thermal stability. Researchers have explored its incorporation into polyurethane resins and epoxy coatings, where it improves adhesion and resistance to environmental degradation. These advancements highlight the compound's versatility and its potential to contribute to sustainable material development.

Recent studies have also focused on the environmental impact of undecanoic acid, anhydride during its production and application processes. Efforts have been made to optimize synthetic routes to minimize waste generation and improve energy efficiency. For instance, green chemistry principles have been applied to develop more sustainable methods for producing the compound using catalytic processes that reduce reliance on hazardous reagents. Such innovations align with global initiatives to promote environmentally friendly chemical manufacturing practices.

The role of undecanoic acid, anhydride in biochemical research has not gone unnoticed. Its derivatives have been employed as intermediates in the synthesis of bioactive molecules, including natural products and synthetic analogs with therapeutic potential. Researchers have leveraged its reactivity to develop novel compounds that mimic biological pathways or interfere with disease mechanisms. This underscores the compound's importance as a building block in medicinal chemistry and chemical biology.

Moreover, undecanoic acid, anhydride has found applications in analytical chemistry as a reference standard for spectroscopic techniques such as NMR and mass spectrometry. Its well-characterized structure allows for accurate identification of unknown compounds in complex mixtures. This application is particularly valuable in quality control processes within pharmaceutical manufacturers, where precise chemical analysis is essential for ensuring product purity and efficacy.

The future prospects of undecanoic acid, anhydride are promising, with ongoing research exploring new frontiers in its application. Advances in computational chemistry are enabling researchers to predict novel derivatives with enhanced properties using molecular modeling techniques. These predictions can then be validated experimentally, leading to rapid development cycles for new chemical entities with tailored functionalities.

In conclusion, undecanoic acid, anhydride (CAS No. 2082-77-1) is a multifaceted compound with significant contributions across multiple scientific disciplines. Its applications range from pharmaceuticals to materials science, reflecting its versatility as a chemical intermediate. The latest research developments highlight its potential for further innovation in drug delivery systems, polymer science, and sustainable manufacturing practices. As scientific understanding continues to evolve, the importance of this compound is expected to grow even further.